Cas no 3604-87-3 (Ecdysone)
Ecdysone structure
Product Name:Ecdysone
Ecdysone Chemical and Physical Properties
Names and Identifiers
-
- 2BETA,3BETA,14ALPHA,22[R],25-PENTAHYDROXY-7-CHOLESTEN-6-ONE
- 7,(5-ALPHA)-CHOLESTEN-2-BETA, 3-BETA, 14-ALPHA, 22R, 25-PENTOL-6-ONE
- ALPHA-ECDYSON
- ALPHA-ECDYSONE
- ALPHA-ECDYSTERONE
- ECDYSONE
- ECDYSONE, ALPHA-
- 2,3,14,22,25-pentahydroxy-,(2-beta,3-beta,5-beta,22r)-cholest-7-en-6-on
- 2-beta,3-beta,14,22,25-pentahydroxy-,(20s,22r)-5-beta-cholest-7-en-6-on
- (2beta,3beta,5beta,22R)-2,3,14,22,25-pentahydroxycholest-7-en-6-one
- 2β,3β,14α,22(r),25-pentahydroxy-7-cholesten-6-one
- ALPHA-ECYSONE
- β-Ecdysone[20-Hydroxyecdysone]
- A-ECDYSONE
- (2b,3b,5b,22R)-2,3,14,22,25-Pentahydroxycholest-7-en-6-one
- ECDYSONE, ALPHA-(RG)
- α-Ecdysone
- (2β,3β,5β,22R)-2,3,14,22,25-pentahydroxycholest-7-en-6-one
- [3H]-Ecdysone
- Gynostemma Gypenosides
- SR-05000002190
- Cholest-7-en-6-one, 2,3,14,22,25-pentahydroxy-, (2b,3b,5b,22R)-
- Cholest-7-en-6-one, 2,3,14,22,25-pentahydroxy-, (2-beta,3-beta,5-beta,22R)-
- 2beta,3beta,14alpha,22(R),25-Pentahydroxy-7-cholesten-6-one
- RH692X7B7B
- UNII-RH692X7B7B
- EINECS 222-760-4
- ECDYSONE, .ALPHA.-
- BRN 2422986
- 3604-87-3
- BCBcMAP01_000123
- NS00029970
- (22R)-2beta,3beta,14,22,25-pentahydroxy-5beta-cholest-7-en-6-one
- HY-N0179
- (2S,3R,5R,9R,10R,13R,14S,17R)-17-[(2S,3R)-3,6-dihydroxy-6-methylheptan-2-yl]-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
- alpha-Ecdysone, >=90%
- CHEMBL549300
- SCHEMBL23780
- CCG-208571
- SMP1_000109
- (22R)-2beta,3beta,14alpha,22,25-pentahydroxy-5beta-cholest-7-en-6-one
- CHEBI:16688
- ECDYSONE [MI]
- 2beta,3beta,14alpha,22R,25-pentahydroxy-5beta-cholest-7-en-6-one
- 7, (5alpha)-Cholesten-2beta, 3beta, 14alpha, 22r, 25-pentol-6-one
- (2S,3R,5R,9R,10R,13R,14S,17R)-17-((2S,3R)-3,6-dihydroxy-6-methylheptan-2-yl)-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-6(10H)-one
- (2.BETA.,3.BETA.,5.BETA.,22R)-2,3,14,22,25-PENTAHYDROXYCHOLEST-7-EN-6-ONE
- C00477
- SR-05000002190-3
- Cholest-7-en-6-one, 2,3,14,22,25-pentahydroxy-, (2beta,3beta,5beta,22R)-
- Cholest-7-en-6-one, 2,3,14,22,25-pentahydroxy-, (2.beta.,3.beta.,5.beta.,22R)-
- alpha-Ecdysone, >=99.0% (UV)
- -Ecdysone
- LMST01010210
- 4-08-00-03613 (Beilstein Handbook Reference)
- MFCD00042683
- CS-0007889
- AI3-44726
- Alpha-Ecdysone ( >90%)
- Q139085
- .ALPHA.-ECDYSONE
- CCRIS 6931
- AKOS015951280
- 5-beta-Cholest-7-en-6-one, 2-beta,3-beta,14,22,25-pentahydroxy-, (20S,22R)-
- HB3881
- DTXSID2020553
- (22R)-2b,3b,14,22,25-Pentahydroxy-5b-cholest-7-en-6-one
- (2ss,3ss,5ss,22R)-2,3,14,22,25-pentahydroxycholest-7-en-6-one
- G12108
- DTXCID40553
- (2S,3R,5R,9R,10R,13R,14S,17R)-17-((2S,3R)-3,6-dihydroxy-6-methylheptan-2-yl)-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthren-6-one
- (22R)-2b,3b,14a,22,25-Pentahydroxy-5b-cholest-7-en-6-one
- Cholest-7-en-6-one, 2,3,14,22,25-pentahydroxy-, (2-beta,3-beta,5-beta,22R)-(9CI)
- a-Ecdysone ( >90%)
- Ecdysone
-
- MDL: MFCD00042683
- Inchi: 1S/C27H44O6/c1-15(20(28)8-9-24(2,3)32)16-7-11-27(33)18-12-21(29)19-13-22(30)23(31)14-25(19,4)17(18)6-10-26(16,27)5/h12,15-17,19-20,22-23,28,30-33H,6-11,13-14H2,1-5H3/t15-,16+,17-,19-,20+,22+,23-,25+,26+,27+/m0/s1
- InChI Key: UPEZCKBFRMILAV-JMZLNJERSA-N
- SMILES: O[C@@]12CC[C@H]([C@H](C)[C@@H](CCC(C)(C)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@H]([C@H](C[C@]12C)O)O)=O
- BRN: 2422986
Computed Properties
- Exact Mass: 464.31400
- Monoisotopic Mass: 464.314
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 821
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 1.7
- Topological Polar Surface Area: 118
Experimental Properties
- Color/Form: Cryst.
- Density: 1.0493 (rough estimate)
- Melting Point: 238-239°C
- Boiling Point: 488.1°C (rough estimate)
- Flash Point: 350°C
- Refractive Index: 1.4482 (estimate)
- PSA: 118.22000
- LogP: 2.73910
- Solubility: Soluble in water, ethanol and ethyl acetate
- Merck: 13,3525
- Specific Rotation: 62°
Ecdysone Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- WGK Germany:3
- Safety Instruction: S22-S24/25
- FLUKA BRAND F CODES:10
- RTECS:FZ8170000
- Safety Term:S22;S24/25
- Storage Condition:Store long-term at -20°C
Ecdysone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N0179-1mg |
Ecdysone |
3604-87-3 | 96.10% | 1mg |
¥1500 | 2025-04-16 | |
| MedChemExpress | HY-N0179-5mg |
Ecdysone |
3604-87-3 | 96.10% | 5mg |
¥3790 | 2025-04-16 | |
| DC Chemicals | DCAPI1162-100 mg |
Ecdysone |
3604-87-3 | >99% | 100mg |
$250.0 | 2022-02-28 | |
| DC Chemicals | DCAPI1162-250 mg |
Ecdysone |
3604-87-3 | >99% | 250mg |
$500.0 | 2022-02-28 | |
| DC Chemicals | DCAPI1162-1 g |
Ecdysone |
3604-87-3 | >99% | 1g |
$1000.0 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3910-10 mg |
Ecdysone |
3604-87-3 | 10mg |
¥2814.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E55460-5mg |
Ecdysone |
3604-87-3 | ,HPLC≥98% | 5mg |
¥2948.0 | 2023-09-07 | |
| ChemScence | CS-0007889-1mg |
Ecdysone |
3604-87-3 | 1mg |
$150.0 | 2022-04-27 | ||
| ChemScence | CS-0007889-5mg |
Ecdysone |
3604-87-3 | 5mg |
$450.0 | 2022-04-27 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74650-1mg |
α-Ecdysone |
3604-87-3 | 98% | 1mg |
¥588.00 | 2022-04-26 |
Ecdysone Related Literature
-
Mauricio A. Rostagno,Isabel C. N. Debien,Renata Vardanega,Gislaine C. Nogueira,Gerardo F. Barbero,M. Angela A. Meireles Anal. Methods 2014 6 2452
-
J. A. Thomson,W. Hafferl,M. N. Galbraith,D. H. S. Horn,E. J. Middleton J. Chem. Soc. D 1971 1023
-
J. A. Thomson,W. Hafferl,M. N. Galbraith,D. H. S. Horn,E. J. Middleton J. Chem. Soc. D 1971 1023
-
4. Isolation of ecdysone-3-acetate as a major-ecdysteroid from the developing eggs of the desert locust, Schistocerca gregariaR. Elwyn Isaac,Huw H. Rees,Trevor W. Goodwin J. Chem. Soc. Chem. Commun. 1981 594
-
5. Ecdysone biosynthesis in the blowfly Calliphora stygiaM. Neil Galbraith,Denis H. S. Horn,E. John Middleton,John A. Thomson J. Chem. Soc. Chem. Commun. 1973 203
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
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